Cas no 1187368-66-6 (2-fluoro-N,N-dimethyl-4-nitro-benzamide)

• Product Name: 2-fluoro-N,N-dimethyl-4-nitro-benzamide
• CAS No: 1187368-66-6
• MF: C₉H₉FN₂O₃
• MW: 212.177765607834
• CID: 5529040
• Update Time: 2025-05-22

2-fluoro-N,N-dimethyl-4-nitro-benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N,N-dimethyl-4-nitro-benzamide
• Benzamide, 2-fluoro-N,N-dimethyl-4-nitro-

• Inchi： 1S/C9H9FN2O3/c1-11(2)9(13)7-4-3-6(12(14)15)5-8(7)10/h3-5H,1-2H3
• InChI Key： WEVFQXSTVYAREH-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C1=CC=C([N+]([O-])=O)C=C1F

Additional information on 2-fluoro-N,N-dimethyl-4-nitro-benzamide

Comprehensive Overview of 2-Fluoro-N,N-dimethyl-4-nitro-benzamide (CAS No. 1187368-66-6)

2-Fluoro-N,N-dimethyl-4-nitro-benzamide (CAS No. 1187368-66-6) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This nitrobenzamide derivative is characterized by its unique molecular structure, featuring a fluoro substituent at the 2-position and a nitro group at the 4-position of the benzene ring. The compound's dimethylamide moiety further enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for fluorinated compounds like 2-fluoro-N,N-dimethyl-4-nitro-benzamide has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other therapeutic agents. The compound's electron-withdrawing groups (fluoro and nitro) contribute to its ability to modulate biological activity, a feature highly sought after in medicinal chemistry.

The synthesis of CAS 1187368-66-6 typically involves multi-step reactions, starting from commercially available 4-nitrobenzoic acid derivatives. A key step is the introduction of the fluoro group via nucleophilic aromatic substitution or Balz-Schiemann reactions. The final dimethylamide formation is achieved through coupling reactions with dimethylamine. Advanced purification techniques like column chromatography or recrystallization ensure high purity (>98%), which is critical for research applications.

From an analytical perspective, 2-fluoro-N,N-dimethyl-4-nitro-benzamide is characterized using HPLC, NMR spectroscopy (particularly 19F NMR for fluorine detection), and mass spectrometry. These techniques confirm the compound's structural integrity and purity. The nitro group's strong UV absorption makes it easily detectable in UV-Vis spectroscopy, facilitating quality control during production.

In material science, this compound has shown promise as a precursor for photoactive materials. Its nitro-aromatic core enables applications in molecular electronics and sensors. Recent studies explore its potential in organic semiconductors, where the fluoro substituent can tune electronic properties. These applications align with growing interest in sustainable materials and green chemistry initiatives.

Storage and handling of 1187368-66-6 require standard laboratory precautions. The compound should be kept in amber glass containers at controlled temperatures to prevent degradation. While not classified as highly hazardous, proper PPE (personal protective equipment) including gloves and safety goggles is recommended when handling the powder form. Compatibility studies show stability with common organic solvents like DMSO and methanol, making it convenient for research use.

The global market for 2-fluoro-N,N-dimethyl-4-nitro-benzamide reflects increasing demand from pharmaceutical R&D sectors. Major suppliers provide custom synthesis services and GMP-grade quantities to meet diverse research needs. Pricing trends indicate steady growth, particularly for high-purity batches (>99%) required for biological screening applications. Recent patents highlight its incorporation into novel drug candidates targeting inflammatory pathways and metabolic disorders.

Environmental considerations for CAS 1187368-66-6 include proper disposal methods to prevent ecosystem contamination. While not classified as persistent, its nitro-aromatic structure warrants responsible waste management. Research institutions are increasingly adopting green chemistry principles in handling such compounds, including solvent recovery systems and catalytic alternatives to traditional synthesis methods.

Future research directions for 2-fluoro-N,N-dimethyl-4-nitro-benzamide may explore its potential in bioconjugation chemistry and proteomics. The compound's reactive sites offer opportunities for creating molecular probes and tagging reagents. Additionally, computational chemistry approaches are being employed to predict its behavior in complex biological systems, accelerating drug discovery pipelines.

For researchers sourcing 1187368-66-6, verification of certificates of analysis (CoA) is essential to ensure batch-to-batch consistency. Reputable suppliers provide detailed spectral data and HPLC chromatograms for quality assurance. The compound's shelf life typically exceeds 24 months when stored properly, making it a practical choice for long-term research projects in medicinal chemistry and material science applications.